Cas no 1219804-08-6 (BIS(2-HYDROXYETHYL)AMINE-D11)

• Product Name: BIS(2-HYDROXYETHYL)AMINE-D11
• CAS No: 1219804-08-6
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• CID: 1065902
• Update Time: 2025-10-28

BIS(2-HYDROXYETHYL)AMINE-D11 Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxyethyl)amine-d11
• BIS(2-HYDROXYETHYL)AMINE-D11

• Inchi： 1S/C4H11NO2/c6-3-1-5-2-4-7/h5-7H,1-4H2
• InChI Key： ZBCBWPMODOFKDW-UHFFFAOYSA-N
• SMILES： N([H])(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H]

Additional information on BIS(2-HYDROXYETHYL)AMINE-D11

BIS(2-HYDROXYETHYL)AMINE-D11 (CAS No. 1219804-08-6): An Overview of Its Properties, Applications, and Recent Research

BIS(2-HYDROXYETHYL)AMINE-D11 (CAS No. 1219804-08-6) is a deuterated compound that has gained significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a deuterated analog of bis(2-hydroxyethyl)amine, which is a versatile molecule with a wide range of applications in various scientific disciplines. The introduction of deuterium atoms in the molecule enhances its stability and provides unique properties that are valuable for both academic and industrial research.

Chemical Structure and Properties: BIS(2-HYDROXYETHYL)AMINE-D11 has the molecular formula C₄H₁₃D₁₁N₂O₂. The presence of deuterium atoms (D) in place of hydrogen atoms (H) significantly alters the physical and chemical properties of the molecule. Deuteration can lead to increased kinetic stability, reduced metabolic degradation, and altered solubility properties. These changes make BIS(2-HYDROXYETHYL)AMINE-D11 an ideal candidate for studies involving isotope labeling, metabolic tracing, and drug metabolism.

Synthesis and Production: The synthesis of BIS(2-HYDROXYETHYL)AMINE-D11 involves the deuteration of bis(2-hydroxyethyl)amine. This process typically requires specialized techniques such as catalytic deuteration or exchange reactions with deuterated solvents. The precise control over the deuteration process is crucial to ensure the desired level of isotopic enrichment. Recent advancements in synthetic methodologies have made it possible to produce high-purity BIS(2-HYDROXYETHYL)AMINE-D11 with consistent isotopic labeling.

Applications in Research: One of the primary applications of BIS(2-HYDROXYETHYL)AMINE-D11 is in nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds are often used as internal standards or reference materials in NMR studies due to their distinct spectral characteristics. The deuterium atoms provide additional peaks in the NMR spectrum, which can be used to calibrate instruments and improve the accuracy of measurements.

In addition to NMR spectroscopy, BIS(2-HYDROXYETHYL)AMINE-D11 is also utilized in mass spectrometry (MS). The presence of deuterium atoms can affect the mass-to-charge ratio (m/z) of ions, making it easier to distinguish between different isotopologues. This property is particularly useful in metabolomics studies where complex mixtures of metabolites need to be analyzed.

Pharmaceutical Applications: In the pharmaceutical industry, BIS(2-HYDROXYETHYL)AMINE-D11 has shown promise as a tool for studying drug metabolism and pharmacokinetics. Deuteration can alter the metabolic pathways of drugs, leading to changes in their half-life and bioavailability. By incorporating deuterium into drug molecules, researchers can gain insights into the metabolic stability and pharmacological properties of these compounds.

Recent studies have explored the use of deuterated compounds like BIS(2-HYDROXYETHYL)AMINE-D11 in developing prodrugs with improved therapeutic profiles. For example, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain drugs exhibited enhanced metabolic stability and reduced toxicity compared to their non-deuterated counterparts.

Toxicology and Safety: Understanding the toxicological profile of BIS(2-HYDROXYETHYL)AMINE-D11 is essential for its safe use in research settings. While deuterated compounds generally exhibit similar toxicological properties to their non-deuterated analogs, there can be subtle differences due to altered metabolic pathways. Comprehensive safety assessments are required to ensure that BIS(2-HYDROXYETHYL)AMINE-D11 can be used without posing significant risks to researchers or experimental subjects.

Environmental Impact: The environmental impact of BIS(2-HYDROXYETHYL)AMINE-D11 is another important consideration. Deuteration does not significantly alter the environmental fate or persistence of compounds, but proper disposal methods should be followed to minimize any potential ecological effects. Researchers are encouraged to adhere to best practices for waste management and environmental stewardship when working with this compound.

Future Directions: The future prospects for BIS(2-HYDROXYETHYL)AMINE-D11 are promising. Ongoing research aims to further explore its applications in drug development, metabolic studies, and analytical chemistry. Advances in synthetic methods and analytical techniques will likely expand the utility of this compound in various scientific fields.

In conclusion, BIS(2-HYDROXYETHYL)AMINE-D11 (CAS No. 1219804-08-6) is a valuable tool for researchers across multiple disciplines. Its unique properties make it an excellent choice for NMR spectroscopy, mass spectrometry, drug metabolism studies, and more. As research continues to advance, the potential applications and benefits of this deuterated compound are likely to grow.